Cas no 298197-06-5 (4-4-(4-Bromophenyl)-1,3-thiazol-2-yl-2-propylpyridine hydrobromide)

• Product Name: 4-4-(4-Bromophenyl)-1,3-thiazol-2-yl-2-propylpyridine hydrobromide
• CAS No: 298197-06-5
• MF: C₁₇H₁₆Br₂N₂S
• MW: 440.195341110229
• MDL: MFCD00760868
• CID: 4712255
• Update Time: 2025-10-29

4-4-(4-Bromophenyl)-1,3-thiazol-2-yl-2-propylpyridine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 4-[4-(4-Bromophenyl)-1,3-thiazol-2-yl]-2-propylpyridine hydrobromide
• SMR000177578
• MLS000566860
• 4-(4-bromophenyl)-2-(2-propylpyridin-4-yl)-1,3-thiazole hydrobromide
• 4-4-(4-Bromophenyl)-1,3-thiazol-2-yl-2-propylpyridine hydrobromide

• MDL： MFCD00760868
• Inchi： 1S/C17H15BrN2S.BrH/c1-2-3-15-10-13(8-9-19-15)17-20-16(11-21-17)12-4-6-14(18)7-5-12;/h4-11H,2-3H2,1H3;1H
• InChI Key： PUNNXDADVVAQPS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CSC(C2C=CN=C(C=2)CCC)=N1.Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 320
• Topological Polar Surface Area: 54

Additional information on 4-4-(4-Bromophenyl)-1,3-thiazol-2-yl-2-propylpyridine hydrobromide

Introduction to 4-4-(4-Bromophenyl)-1,3-thiazol-2-yl-2-propylpyridine hydrobromide (CAS No. 298197-06-5) and Its Emerging Applications in Chemical Biology

4-4-(4-Bromophenyl)-1,3-thiazol-2-yl-2-propylpyridine hydrobromide, identified by the CAS number 298197-06-5, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of heterocyclic derivatives, featuring a fused thiazole and pyridine ring system, which is a common motif in many bioactive molecules. The presence of a 4-bromophenyl substituent and a propyl chain further enhances its structural diversity, making it a promising candidate for various biological assays and drug discovery programs.

The molecular framework of 4-4-(4-Bromophenyl)-1,3-thiazol-2-yl-2-propylpyridine hydrobromide exhibits unique electronic and steric properties due to the interaction between the thiazole and pyridine rings. These rings are known to participate in various hydrogen bonding interactions and can serve as scaffolds for modulating biological targets. The 4-bromophenyl group introduces a halogen atom, which is often utilized in medicinal chemistry for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. This feature allows for the facile introduction of additional pharmacophores, expanding the compound's potential applications.

In recent years, there has been growing interest in thiazole derivatives due to their wide range of biological activities. Thiazole-based compounds have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of atoms in 4-4-(4-Bromophenyl)-1,3-thiazol-2-yl-2-propylpyridine hydrobromide may contribute to its ability to interact with biological targets such as enzymes and receptors. For instance, the pyridine ring can form hydrogen bonds with polar residues in protein active sites, while the thiazole ring may engage in π-stacking interactions or coordinate with metal ions.

One of the most compelling aspects of this compound is its potential as a tool for investigating signal transduction pathways. The combination of a thiazol-2-yl moiety and a propylpyridine group suggests that it may modulate pathways involving kinases or other enzymes that are critical in cellular communication. Recent studies have demonstrated that derivatives of thiazole and pyridine can serve as inhibitors or activators of such enzymes, making them valuable for studying disease mechanisms and developing therapeutic strategies.

Moreover, the 4-bromophenyl substituent on 4-4-(4-Bromophenyl)-1,3-thiazol-2-yl-2-propylpyridine hydrobromide provides a handle for chemical manipulation through bromination reactions. This allows researchers to generate libraries of analogs by introducing different functional groups at this position. Such libraries are instrumental in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development. The hydrobromide salt form ensures better solubility and stability, which are essential for both in vitro and in vivo studies.

Recent advances in computational chemistry have also highlighted the importance of virtual screening in identifying promising candidates like 4-4-(4-Bromophenyl)-1,3-thiazol-2-yl-2-propylpyridine hydrobromide. Molecular docking studies have shown that this compound can bind to various protein targets with high affinity. For example, it has been predicted to interact with proteins involved in cancer cell proliferation and apoptosis. These predictions are based on the compound's ability to fit into binding pockets similar to those occupied by known bioactive molecules.

The synthesis of 4-4-(4-Bromophenyl)-1,3-thiazol-2-yl-2-propylpyridine hydrobromide involves multi-step organic reactions that require careful optimization. Key steps include the formation of the thiazole ring through cyclocondensation reactions and subsequent functionalization at the 2-position with a propylpyridine moiety. The introduction of the 4-bromophenyl group typically occurs via electrophilic aromatic substitution or cross-coupling reactions. Each synthetic step must be rigorously controlled to ensure high yield and purity, which are critical for subsequent biological evaluations.

In conclusion, 4-4-(4-Bromophenyl)-1,3-thiazol-2-yl-2-propylpyridine hydrobromide (CAS No. 298197-06-5) represents an intriguing compound with significant potential in chemical biology and drug discovery. Its unique structural features, including the thiazol, pyridine, and 4-bromophenyl moieties, make it a versatile scaffold for developing novel bioactive molecules. Ongoing research efforts are focused on exploring its biological activities and optimizing its synthesis for practical applications in pharmaceutical development.